Cas no 62223-33-0 (Cyclopropanecarboxamide, N-butyl-N-(5-methyl-2-thienyl)-)

• Product Name: Cyclopropanecarboxamide, N-butyl-N-(5-methyl-2-thienyl)-
• CAS No: 62223-33-0
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 453748
• PubChem ID: 23341631
• Update Time: 2025-04-19

Cyclopropanecarboxamide, N-butyl-N-(5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-butyl-N-(5-methyl-2-thienyl)-
• N-butyl-N-(5-methylthiophen-2-yl)cyclopropanecarboxamide
• 62223-33-0
• DTXSID40633174
• SCHEMBL11461225

• Inchi： 1S/C13H19NOS/c1-3-4-9-14(13(15)11-6-7-11)12-8-5-10(2)16-12/h5,8,11H,3-4,6-7,9H2,1-2H3
• InChI Key： YHYBUOZKBVXDDO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1N(CCCC)C(C1CC1)=O

Computed Properties

• Exact Mass: 237.11887
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31